(Z)-oct-2-en-4-yne

• Molecular Formula: C8H12
• Molecular Weight: 108.18 g/mol
• IUPAC Name: (Z)-oct-2-en-4-yne
• InChI: InChI=1S/C8H12/c1-3-5-7-8-6-4-2/h3,5H,4,6H2,1-2H3/b5-3-
• InChI Key: DDENUGDURIGJJK-HYXAFXHYSA-N
• Isomeric SMILES: CCCC#C/C=C\C
• Canonical SMILES: CCCC#CC=CC

Description

(Z)-Oct-2-en-4-yne is an unsaturated hydrocarbon with an 8-carbon chain containing both a double bond (at position 2) and a triple bond (at position 4). Its IUPAC name specifies the (Z)-stereochemistry, indicating that the higher-priority substituents on the double bond (C2 and C3) are on the same side . The structure is as follows:
Structure:
CH₃-CH₂-C≡C-CH₂-CH₂-CH₂-CH₂ (with a (Z)-configured double bond at C2–C3).

This compound belongs to the 1,3-enyne family (double and triple bonds separated by one single bond). Its reactivity is influenced by the electronic and steric effects of its alkyl substituents, which distinguish it from other enynes with heteroatomic or activating groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-OCT-2-EN-4-YNE typically involves the use of alkyne and alkene precursors. One common method is the partial hydrogenation of an alkyne to form the desired (2Z)-alkene. This process requires a catalyst, such as Lindlar’s catalyst, which selectively hydrogenates the triple bond to a double bond without affecting the existing double bond.

Industrial Production Methods

In an industrial setting, the production of (2Z)-OCT-2-EN-4-YNE can be achieved through large-scale catalytic hydrogenation processes. These processes are optimized for high yield and purity, often involving continuous flow reactors and advanced separation techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(2Z)-OCT-2-EN-4-YNE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form epoxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the triple bond to a double bond or a single bond, depending on the reagents and conditions used.

Substitution: The compound can participate in nucleophilic substitution reactions, where a nucleophile replaces a hydrogen atom or another substituent on the carbon chain.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and osmium tetroxide (OsO₄).

Reduction: Catalysts such as palladium on carbon (Pd/C) or Lindlar’s catalyst are used for selective hydrogenation.

Substitution: Nucleophiles like halides (Cl⁻, Br⁻) or alkoxides (RO⁻) are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield epoxides, while reduction can produce alkenes or alkanes.

Scientific Research Applications

(2Z)-OCT-2-EN-4-YNE has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules and polymers.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, including advanced polymers and coatings.

Mechanism of Action

The mechanism of action of (2Z)-OCT-2-EN-4-YNE involves its interaction with various molecular targets. The presence of both a double bond and a triple bond allows it to participate in a range of chemical reactions, making it a versatile compound in synthetic chemistry. Its reactivity is primarily due to the electron-rich nature of the double bond and the electron-deficient nature of the triple bond, which can interact with nucleophiles and electrophiles, respectively.

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Limitations : The inertness of (Z)-oct-2-en-4-yne in asymmetric catalysis highlights the need for tailored catalysts or modified substrates to activate alkyl-dominated enynes .
• Design Principles : Enynes with heteroatoms or electron-deficient groups are prioritized in asymmetric synthesis due to their compatibility with transition-metal catalysts .